Cas no 1261729-57-0 (2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261729-57-0
• MF: C₁₃H₆F₆IN
• MW: 417.088336467743
• CID: 4791755
• Update Time: 2025-06-20

2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6F6IN/c14-12(15,16)8-3-1-2-7(6-8)9-4-5-10(13(17,18)19)21-11(9)20/h1-6H
• InChI Key： HYCCGNKDDDXDEM-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C(F)(F)F)N=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261729-57-0)

2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261729-57-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure containing nitrogen, which is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including an iodine atom, trifluoromethyl groups, and a phenyl ring, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The structural features of 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine contribute to its unique chemical properties and reactivity. The iodine substituent at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures. Additionally, the two trifluoromethyl groups at the 6th and 3-(3-trifluoromethyl)phenyl positions enhance the lipophilicity and metabolic stability of the compound, attributes that are highly valued in drug design. These modifications not only improve the compound's binding affinity to biological targets but also influence its pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The pyridine scaffold is particularly prominent in this domain, given its prevalence in active pharmaceutical ingredients (APIs). Among these, 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine stands out due to its potential applications in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have highlighted its utility in generating derivatives that interact with kinases and other enzymes implicated in cancer and inflammatory disorders.

The trifluoromethyl group is a key pharmacophore in modern drug discovery, known for its ability to modulate receptor binding affinity and metabolic resistance. Its incorporation into 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine not only enhances the compound's bioavailability but also provides a scaffold for structure-activity relationship (SAR) studies. Such investigations are crucial for optimizing lead compounds into viable drugs. Furthermore, the phenyl ring substituent at the 3-position adds another layer of complexity, enabling further derivatization to explore different biological pathways.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine for their potential therapeutic applications. Molecular docking simulations have shown that this compound can interact with specific protein targets with high affinity, making it a promising candidate for further development. For example, preliminary studies suggest that derivatives of this molecule may exhibit inhibitory activity against certain proteases involved in viral replication or bacterial infection.

The synthesis of 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of appropriately substituted pyridine precursors followed by functional group interconversions to introduce the iodine atom and trifluoromethyl groups. The use of palladium-catalyzed cross-coupling reactions is often employed to construct the desired aryl-pyridine framework efficiently. These synthetic strategies highlight the importance of well-designed methodologies in pharmaceutical research.

As research continues to evolve, so do the applications of compounds like 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine. Innovations in biocatalysis and green chemistry are also driving efforts to develop more sustainable synthetic routes for these molecules. By leveraging enzymatic transformations or alternative catalytic systems, researchers aim to reduce waste and improve yields without compromising on purity or scalability.

The role of 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine as an intermediate is not limited to academic research; it also holds industrial significance. Pharmaceutical companies often rely on such intermediates to streamline their drug discovery pipelines. The ability to rapidly generate libraries of related compounds allows for high-throughput screening (HTS), enabling faster identification of lead candidates. This approach has been instrumental in accelerating the development of new treatments for unmet medical needs.

The future prospects for 2-Iodo-6-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine are bright, given its structural versatility and potential therapeutic applications. As our understanding of disease mechanisms deepens, so does our capacity to design molecules that can modulate these pathways effectively. The continued exploration of this compound and its derivatives will undoubtedly contribute valuable insights into drug design principles and lead to novel therapeutic interventions.